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Compound of Interest

Compound Name: Potassium hexafluoroantimonate

Cat. No.: B093993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Potassium hexafluoroantimonate
(KSbF₆), a versatile inorganic compound with significant applications in catalysis, materials

science, and organic synthesis. This document consolidates key information on its

physicochemical properties, synthesis methodologies, and notable applications, with a focus on

experimental protocols and safety considerations.

Core Properties and Data
Potassium hexafluoroantimonate is a white to off-white crystalline powder. It is recognized

for its role as a source of the non-coordinating hexafluoroantimonate anion (SbF₆⁻), which

imparts unique reactivity and stability to various chemical systems.

Physicochemical Properties
The key physical and chemical properties of Potassium hexafluoroantimonate are

summarized in the table below for quick reference.
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Property Value References

CAS Number 16893-92-8

Molecular Formula KSbF₆

Molecular Weight 274.85 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 846 °C

Boiling Point 1505 °C

Solubility Soluble in water.

Storage Temperature
Room Temperature, in an inert

atmosphere.

Safety and Handling
Potassium hexafluoroantimonate is classified as harmful if swallowed or inhaled and is toxic

to aquatic life with long-lasting effects. Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a dust mask, should be worn when handling the

compound. Work should be conducted in a well-ventilated area or under a fume hood.

GHS Hazard Statements: H302+H332 (Harmful if swallowed or if inhaled), H411 (Toxic to

aquatic life with long lasting effects).

Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after

handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors

or in a well-ventilated area), P273 (Avoid release to the environment), P301+P312+P330 (IF

SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth),

P304+P340+P312 (IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell), P39
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[https://www.benchchem.com/product/b093993#potassium-hexafluoroantimonate-cas-
number-16893-92-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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